Cas no 2026135-52-2 (2-amino-5-cyclopropylpentanoic acid)

• Product Name: 2-amino-5-cyclopropylpentanoic acid
• CAS No: 2026135-52-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6072952
• PubChem ID: 165792942
• Update Time: 2025-05-17

2-amino-5-cyclopropylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-cyclopropylpentanoic acid
• 2026135-52-2
• EN300-1298688

• Inchi： 1S/C8H15NO2/c9-7(8(10)11)3-1-2-6-4-5-6/h6-7H,1-5,9H2,(H,10,11)
• InChI Key： CCYORZAMTYEUKH-UHFFFAOYSA-N
• SMILES： OC(C(CCCC1CC1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-5-cyclopropylpentanoic acid

Research Brief on 2-Amino-5-cyclopropylpentanoic Acid (CAS: 2026135-52-2): Recent Advances and Applications

In recent years, the compound 2-amino-5-cyclopropylpentanoic acid (CAS: 2026135-52-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This non-proteinogenic amino acid derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and peptidomimetics. The unique structural features of this compound, including its cyclopropyl moiety, contribute to its enhanced metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 2-amino-5-cyclopropylpentanoic acid derivatives as potent inhibitors of glutamate racemase, a key enzyme in bacterial cell wall biosynthesis. The researchers employed a combination of computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's inhibitory activity. The results demonstrated that derivatives bearing specific substitutions at the amino and carboxyl groups exhibited nanomolar inhibition constants (Ki) against clinically relevant bacterial strains, suggesting their potential as novel antibacterial agents.

Another significant advancement was reported in the field of neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience investigated the neuroprotective effects of 2-amino-5-cyclopropylpentanoic acid analogs in models of Parkinson's disease. The compounds were found to modulate glutamate neurotransmission and reduce oxidative stress in dopaminergic neurons, highlighting their potential as disease-modifying therapeutics. The study particularly emphasized the importance of the cyclopropyl group in conferring blood-brain barrier permeability and metabolic stability to the compounds.

From a synthetic chemistry perspective, recent developments have focused on improving the efficiency of 2-amino-5-cyclopropylpentanoic acid production. A 2023 Nature Communications paper described a novel biocatalytic route using engineered aminotransferases that achieved >90% enantiomeric excess and significantly reduced production costs compared to traditional chemical synthesis methods. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

The pharmacokinetic properties of 2-amino-5-cyclopropylpentanoic acid derivatives have also been extensively studied. Recent ADME (Absorption, Distribution, Metabolism, and Excretion) profiling studies have shown that these compounds generally exhibit favorable oral bioavailability and tissue distribution profiles, with particular accumulation in the liver and kidneys. These properties make them attractive candidates for further development as orally administered therapeutics.

Looking forward, several clinical trials are anticipated to begin in the next 2-3 years evaluating 2-amino-5-cyclopropylpentanoic acid-based therapeutics for various indications, including antibiotic-resistant infections and neurodegenerative disorders. The compound's versatility as a building block for drug design continues to inspire innovative applications across multiple therapeutic areas, solidifying its position as an important focus of contemporary medicinal chemistry research.